N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide

• IUPAC Name: N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)oxamide
• InChI: InChI=1S/C18H19ClN2O3/c1-2-13-7-9-14(10-8-13)21-18(23)17(22)20-11-12-24-16-6-4-3-5-15(16)19/h3-10H,2,11-12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: QPBKGEMAKMTQHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCCOC2=CC=CC=C2Cl
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide, also known as ACR16, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. ACR16 is a selective antagonist of the 5-HT6 receptor, which is a G-protein coupled receptor that is predominantly expressed in the central nervous system. In

Mechanism of Action

The 5-HT6 receptor is a G-protein coupled receptor that is predominantly expressed in the central nervous system. The receptor is involved in the modulation of neurotransmitter release, particularly dopamine and acetylcholine, which are important for cognitive function. N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide is a selective antagonist of the 5-HT6 receptor, which means that it blocks the binding of serotonin to the receptor and prevents the downstream signaling cascade that leads to neurotransmitter release. By blocking the 5-HT6 receptor, N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide modulates the release of dopamine and acetylcholine, leading to improved cognitive function.
Biochemical and Physiological Effects:
N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has been shown to improve cognitive function in animal models. Specifically, N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has been shown to improve working memory, attention, and learning and memory in rodents. N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has also been shown to modulate the release of neurotransmitters, particularly dopamine and acetylcholine, which are important for cognitive function. N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has a high affinity for the 5-HT6 receptor, which means that it binds to the receptor with high specificity and does not interact with other receptors in the brain.

Advantages and Limitations for Lab Experiments

N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has several advantages for lab experiments. It is a highly selective antagonist of the 5-HT6 receptor, which means that it can be used to specifically target this receptor in animal models. N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has also been shown to have a good safety profile and does not produce significant side effects in animal models. However, there are also limitations to using N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide in lab experiments. N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has a short half-life in the body, which means that it needs to be administered frequently to maintain its effects. Additionally, N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has poor solubility in water, which can make it difficult to administer to animals.

Future Directions

There are several future directions for research on N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide. One area of research is to investigate the potential therapeutic applications of N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide in the treatment of Alzheimer's disease, schizophrenia, and depression. Another area of research is to explore the mechanisms underlying the cognitive-enhancing effects of N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide. This could involve investigating the downstream signaling pathways that are modulated by N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide and the specific neurotransmitter systems that are affected. Additionally, future research could investigate the potential of N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide as a tool for studying the role of the 5-HT6 receptor in cognitive function and neuropsychiatric disorders.

Synthesis Methods

N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide can be synthesized through a multi-step process that involves the reaction of 2-chlorophenol with ethylene oxide to produce 2-(2-chlorophenoxy)ethanol. This intermediate is then reacted with 4-ethylbenzene-1,2-diamine to form the final product, N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide. The synthesis method for N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has been optimized to produce high yields and purity, making it a suitable compound for scientific research.

Scientific Research Applications

N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has been extensively studied for its potential applications in the field of neuroscience. The 5-HT6 receptor is known to play a role in cognitive function, and N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has been shown to improve cognitive performance in animal models. N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has also been investigated for its potential therapeutic applications in the treatment of Alzheimer's disease, schizophrenia, and depression. The selective antagonism of the 5-HT6 receptor by N-[2-(2-chlorophenoxy)ethyl]-N'-(4-ethylphenyl)ethanediamide has been shown to modulate neurotransmitter release and improve cognitive deficits in animal models of these disorders.